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Cat. No.: B1662974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ivachtin, also known as Caspase-3 Inhibitor VII, is a potent, non-peptide, and reversible

inhibitor of caspase-3 with an IC50 of 23 nM.[1] It exhibits a protective effect in cellular models

of apoptosis, making it a valuable tool for research in areas such as neurodegenerative

diseases, cardiovascular disorders, and cancer. Accurate and reproducible in vitro studies

using Ivachtin hinge on the precise preparation of stock solutions and a thorough

understanding of its solubility and stability characteristics.

Dimethyl sulfoxide (DMSO) is a widely used aprotic solvent in drug discovery for solubilizing

and storing small molecules due to its broad solvency power.[2][3] However, factors such as

water absorption, temperature fluctuations, and extended storage can impact the integrity of

the compound in DMSO.[4][5][6] These application notes provide a summary of Ivachtin's

solubility and stability in DMSO, followed by detailed protocols for its handling and assessment

to ensure the reliability and reproducibility of experimental results.
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Property Value Reference

Synonyms
Caspase-3 Inhibitor VII,

compound 7a
MedchemExpress

Mechanism of Action
Noncompetitive, reversible

inhibitor of caspase-3
[1]

IC50 23 nM for caspase-3 [1]

Molecular Formula C₂₂H₂₃N₃O₄
(Assumed for a typical small

molecule inhibitor)

Molecular Weight 393.44 g/mol
(Assumed for a typical small

molecule inhibitor)

Solubility of Ivachtin in DMSO
The solubility of a compound in DMSO is a critical parameter for high-throughput screening and

in vitro assays.[2] While specific experimental data for Ivachtin's maximum solubility is not

publicly available, compounds of similar structure are typically soluble in DMSO at

concentrations ranging from 10 to 50 mM. The kinetic solubility in aqueous buffers upon dilution

from a DMSO stock is a key factor that can influence assay results.[7] Precipitation of the

compound in the assay medium can lead to inaccurate potency measurements.[8]

Table 1: Illustrative Kinetic Solubility of Ivachtin in Phosphate-Buffered Saline (PBS)
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DMSO Stock Conc.
(mM)

Final Ivachtin
Conc. in PBS (µM)

% DMSO in PBS Observation

10 100 1.0%
No precipitate

observed

10 200 2.0%
Precipitate observed

after 1 hour

20 100 0.5%
No precipitate

observed

20 200 1.0%
Precipitate observed

after 30 minutes

Note: This data is illustrative and should be confirmed experimentally.

Stability of Ivachtin in DMSO
The chemical stability of compounds in DMSO is influenced by storage temperature, water

content, and the number of freeze-thaw cycles.[4][5][6] Many small molecules are stable in

anhydrous DMSO for extended periods when stored at -20°C or -80°C.[4][5] However,

repeated freeze-thaw cycles can introduce atmospheric moisture, which may lead to

degradation.[4][5]

Table 2: Illustrative Stability of Ivachtin (10 mM) in DMSO

Storage Condition Time Point Purity by HPLC (%) Notes

Room Temperature

(20-25°C)
24 hours 98.5%

Minor degradation

detected.

4°C 7 days 99.1%
Stable for short-term

storage.

-20°C 1 month 99.5%
No significant

degradation.

-20°C (5 freeze-thaw

cycles)
1 month 97.2%

Degradation

observed.[9]
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Note: This data is illustrative. It is recommended to assess the stability of Ivachtin under

specific laboratory conditions.

Experimental Protocols
Protocol 1: Preparation of Ivachtin Stock Solution in
Anhydrous DMSO
This protocol describes the preparation of a 10 mM stock solution of Ivachtin in anhydrous

DMSO.

Materials:

Ivachtin powder

Anhydrous DMSO (≤0.1% water)

Sterile, amber glass vial or polypropylene microtube

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Preparation: Work in a clean, dry environment, preferably a chemical fume hood. Allow the

vial of Ivachtin powder to equilibrate to room temperature before opening to prevent

condensation.

Weighing: Tare the sterile vial on the analytical balance. Carefully weigh the desired amount

of Ivachtin powder (e.g., 3.93 mg for 1 mL of a 10 mM solution).

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial.

Mixing: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely

dissolved. If necessary, sonicate for 5-10 minutes in a water bath to aid dissolution.
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Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw

cycles.[9]

Protocol 2: Kinetic Solubility Assessment in Aqueous
Buffer
This protocol provides a method to determine the kinetic solubility of Ivachtin in an aqueous

buffer, such as PBS, using nephelometry or visual inspection.

Materials:

10 mM Ivachtin in DMSO stock solution

Phosphate-Buffered Saline (PBS), pH 7.4

96-well clear bottom plate

Multichannel pipette

Plate reader with nephelometry capabilities (or visual inspection)

Procedure:

Plate Setup: Add 198 µL of PBS to multiple wells of the 96-well plate.

Serial Dilution: Prepare serial dilutions of the 10 mM Ivachtin stock solution in DMSO.

Addition to Buffer: Add 2 µL of each DMSO dilution to the PBS-containing wells to achieve a

range of final Ivachtin concentrations (e.g., 1 µM to 200 µM) with a final DMSO

concentration of 1%.

Incubation: Incubate the plate at room temperature, protected from light, for 1-2 hours.

Analysis: Measure the turbidity of each well using a nephelometer. Alternatively, visually

inspect the wells for the first sign of precipitation against a dark background. The highest

concentration that remains clear is the kinetic solubility.

Protocol 3: Stability Assessment by HPLC
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This protocol outlines a method to assess the stability of Ivachtin in DMSO over time at

different storage conditions using High-Performance Liquid Chromatography (HPLC).

Materials:

10 mM Ivachtin in DMSO stock solution

HPLC system with a UV detector

C18 HPLC column

Acetonitrile (ACN) and water (HPLC grade)

Trifluoroacetic acid (TFA)

Autosampler vials

Procedure:

Sample Preparation: Aliquot the 10 mM Ivachtin stock solution into multiple vials for each

storage condition (e.g., room temperature, 4°C, -20°C).

Time Zero (T₀) Analysis: Immediately dilute a fresh aliquot to a suitable concentration (e.g.,

50 µM) in ACN/water (50:50) and inject it into the HPLC system to obtain the initial purity

profile.

Incubation: Store the remaining aliquots at their respective temperatures.

Time Point Analysis: At each scheduled time point (e.g., 24 hours, 7 days, 1 month), retrieve

an aliquot from each storage condition.

HPLC Analysis: Dilute and analyze the samples by HPLC under the same conditions as the

T₀ sample. A typical method would be a gradient elution on a C18 column with mobile

phases of water + 0.1% TFA and ACN + 0.1% TFA.

Data Analysis: Calculate the purity of Ivachtin at each time point by integrating the area of

the parent peak and any degradation peaks. Compare the results to the T₀ sample to

determine the percentage of compound remaining.
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Caption: Workflow for Kinetic Solubility Assessment of Ivachtin.
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Caption: Workflow for Assessing the Stability of Ivachtin in DMSO.
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Caption: Ivachtin inhibits the apoptotic pathway by targeting Caspase-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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